1-[(3S)-3-ethoxypyrrolidin-1-yl]-2-(5-methyl-1-phenyltriazol-4-yl)ethanone

• IUPAC Name: 1-[(3S)-3-ethoxypyrrolidin-1-yl]-2-(5-methyl-1-phenyltriazol-4-yl)ethanone
• InChI: InChI=1S/C17H22N4O2/c1-3-23-15-9-10-20(12-15)17(22)11-16-13(2)21(19-18-16)14-7-5-4-6-8-14/h4-8,15H,3,9-12H2,1-2H3/t15-/m0/s1
• InChI Key: YMPBDKFGUCFDMW-HNNXBMFYSA-N
• Canonical SMILES: CCOC1CCN(C1)C(=O)CC2=C(N(N=N2)C3=CC=CC=C3)C
• Isomeric SMILES: CCO[C@H]1CCN(C1)C(=O)CC2=C(N(N=N2)C3=CC=CC=C3)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

1-[(3S)-3-ethoxypyrrolidin-1-yl]-2-(5-methyl-1-phenyltriazol-4-yl)ethanone is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as EPE or Ethylphenidate. Ethylphenidate belongs to the class of psychoactive drugs and is a derivative of methylphenidate. It is a potent psychostimulant that acts as a dopamine reuptake inhibitor. Ethylphenidate has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and its potential application in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of Ethylphenidate involves the inhibition of dopamine reuptake in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. Ethylphenidate blocks the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This results in a stimulant effect, which can improve cognitive function, attention, and memory.
Biochemical and Physiological Effects:
Ethylphenidate has been shown to have a range of biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain. It also increases heart rate, blood pressure, and body temperature. Ethylphenidate has been shown to improve cognitive function, attention, and memory in animal models. It has also been shown to have anxiogenic effects, which can lead to increased anxiety and agitation.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethylphenidate in lab experiments is its potent stimulant effect. This can be useful in studying the effects of dopamine on cognitive function, attention, and memory. Ethylphenidate is also relatively easy to synthesize and has a high yield. However, one of the limitations of using Ethylphenidate in lab experiments is its potential for abuse and addiction. Ethylphenidate is a controlled substance in many countries, and its use is heavily regulated.

Future Directions

There are several future directions for the study of Ethylphenidate. One area of research is the development of new drugs that are based on the structure of Ethylphenidate but have improved therapeutic properties. Another area of research is the study of the long-term effects of Ethylphenidate use on the brain and behavior. Finally, there is a need for more research on the potential risks and benefits of Ethylphenidate use in humans.

Synthesis Methods

The synthesis of Ethylphenidate involves the reaction of 3-ethoxy-2-oxo-1-pyrrolidine acetate with 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid hydrazide in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction occurs under mild conditions and can be performed in a one-pot process. The yield of the reaction is typically high, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

Ethylphenidate has been used in scientific research to study its potential application in the treatment of various neurological disorders such as attention deficit hyperactivity disorder (ADHD), narcolepsy, and depression. It has been shown to improve cognitive function, attention, and memory in animal models. Ethylphenidate has also been used in research to study its potential as a drug of abuse and its addictive properties.